Cas no 5965-66-2 (β-Lactose)

• Product Name: β-Lactose
• CAS No: 5965-66-2
• Molecular Formula: C₁₂H₂₂O₁₁
• Molecular Weight: 342.2965
• MDL: MFCD00064521
• CID: 85497
• PubChem ID: 24896352

β-Lactose Properties

Names and Identifiers

• 4-O-β-D-galactopyranosyl-β-D-glucopyranose
• β-Lactose
• BETA-D-LACTOSE
• LACTOSE, BETA-D-(AS)
• LACTOSE, BETA-D-(P)
• beta-lactose
• β-D-Gal-(1→4)-β-D-Glc
• β-D-LACTOSE
• Lactopress
• Pharmatose DCL 21
• Pharmatose DCL 40
• Lactose
• D-Lactose
• Milk sugar
• 4-O-beta-D-Galactopyranosyl-beta-D-glucopyranose
• Fast-flo Lactose
• Fast-flo
• Lactose anhydrous
• (+)-Lactose
• Pharmatose 450M
• Lactobiose
• D-(+)-Lactose
• Lactin
• Saccharum lactin
• 4-(beta-D-Galactosido)-D-glucose
• 4-O-beta-D-Galactopyranosyl-D-glucose
• beta-D-Glucopyranose, 4-O-beta-D-galactopyranosyl-
• Galactinum
• Aletobiose
• Tablettose
• .beta.-Lactose
• Zeparox EP
• Lactose Fast-flo
• Pharmatos
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-{[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}oxane-3,4,5-triol
• Pharmatose 21
• UNII-13Q3A43E0S
• .beta.-D-Lactose
• Super-Tab
• AKOS015950662
• DTXSID5058723
• Tablettose 70
• Galb1-4Glcb
• 60B85732-763B-4E21-BD67-6163315FD251
• 820 - Lactose (low levels) - Food products
• beta-Lactose, <=30% alpha-anomer basis, >=99% total lactose basis
• LAT
• Tox21_301866
• 1z3v
• CHEMBL417016
• Sorbalac 400
• Lactose (8CI)
• Pharmatosa DCL 21
• Beta-d-lactose, with 30% alfa
• (2R,3R,4R,5S,6R)-6-(Hydroxymethyl)-5-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2,3,4-triol
• Tablettose 80
• DTXCID403193
• HY-W150340
• 1gzc
• 1ax1
• .beta.-D-Gal-(1-->4)-.beta.-D-Glc
• Flowlac 100
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)tetrahydropyran-3-yl]oxy-tetrahydropyran-3,4,5-triol
• Galbeta1-4Glcbeta
• 5965-66-2
• NS00083021
• 2nn8
• (2R,3R,4R,5S,6R)-6-(hydroxymethyl)-5-{[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxane-2,3,4-triol
• CHEBI:36218
• Lactose [JAN]
• Lactosum anhydricum
• 2zgm
• BDBM50370453
• DTXSID2023193
• D-Glucose, 4-O-b-D-galactopyranosyl- (9CI)
• EINECS 227-751-9
• ss-Lactose
• Lactin (carbohydrate)
• DB-229978
• D-Glucose, 4-O-beta-D-galactopyranosyl
• NCGC00255383-01
• DTXCID50196482
• beta-Lactose, suitable for component for culture media
• CS-0206827
• CAS-63-42-3
• Q127900
• EN300-7536191
• beta-D-galactopyranosyl-(1->4)-beta-D-glucose
• 4-O-(beta-D-Galactopyranosyl)-beta-D-glucopyranose
• Lactose, beta-
• (2R,3R,4R,5S,6R)-6-(hydroxymethyl)-5-((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-2,3,4-triol
• beta-D-Galp-(1->4)-beta-D-Glcp
• beta-D-Lactose, contains ca. 70% beta and ca. 30% alpha
• beta-D-Gal-(1-->4)-beta-D-Glc
• Osmolactan
• F71297
• beta -lactose
• beta-D-galactopyranosyl-(1->4)-beta-D-glucopyranose
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• C01970
• Pharmatose 325M
• MFCD00064521
• WURCS=2.0/2,2,1/(a2122h-1b_1-5)(a2112h-1b_1-5)/1-2/a4-b1
• 13Q3A43E0S
• 1gwv

• MDL： MFCD00064521
• InChIKey： GUBGYTABKSRVRQ-DCSYEGIMSA-N
• Inchi： 1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5+,6+,7-,8-,9-,10-,11-,12+/m1/s1
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 342.11600
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 4
• Monoisotopic Mass: 342.116
• Heavy Atom Count: 23
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 190

Experimental Properties

• LogP: -5.39720
• PSA: 189.53000
• Merck: 14,5343
• Refractive Index: 1.5376 (estimate)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 397.76°C (rough estimate)
• Melting Point: 254 ºC
• Flash Point: 357.8±31.5 °C
• Solubility: Soluble (200 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.5900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds